[1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol

• Molecular Formula: C8H16N4O
• Molecular Weight: 184.24 g/mol
• SMILES: CC(C)C(CN1C=C(N=N1)CO)N
• InChI: InChI=1S/C8H16N4O/c1-6(2)8(9)4-12-3-7(5-13)10-11-12/h3,6,8,13H,4-5,9H2,1-2H3
• InChIKey: AHIDOZYBWAVRIZ-UHFFFAOYSA-N

[1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol: Structural & Physicochemical Baseline

[1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1706460-80-1) is a bifunctional 1,2,3-triazole building block with a molecular formula of C₈H₁₆N₄O and a molecular weight of 184.24 g/mol . It contains a primary amine, a hydroxymethyl group, and a chiral 3-methylbutyl side chain, which together enable orthogonal derivatization in medicinal chemistry and bioconjugation. The compound is commercially available as a free base (purity ≥95%, with batch-specific NMR, HPLC, and GC reports) and as a hydrochloride salt (CAS 1824269-06-8, MW 220.70 g/mol) for enhanced aqueous solubility and stability .

Chiral amine building block Sterically hindered side chain supports SAR studies requiring conformational restriction

Orthogonal derivatization Primary amine and hydroxymethyl enable sequential N‑acylation and alcohol coupling steps

Form selection Free base (batch‑specific QC) and hydrochloride salt (enhanced aqueous solubility) for different reaction media

Uncontrolled Variables from Generic Substitution

1,2,3-Triazole-4-methanol building blocks are widely used, but direct substitution between analogs can fail due to differences in the aminoalkyl side-chain that govern reactivity, solubility, and steric bulk. The 2-amino-3-methylbutyl side chain provides a sterically hindered, chiral secondary amine that influences both the rate of N-acylation and the conformational preferences of downstream conjugates compared to less-hindered linear or branched aminoalkyl analogs [1]. Even within the same compound family, the choice of free base versus hydrochloride salt introduces systemic differences in solubility profile and formulation compatibility that cannot be assumed equivalent [2]. Without batch-specific analytical validation, generic substitution risks introducing undetected impurity profiles that compromise assay reproducibility in structure-activity relationship (SAR) campaigns .

Side‑chain steric and conformational mismatch

The branched 3‑methylbutyl chain alters N‑acylation rates and conjugate geometry compared to linear aminoethyl analogs; direct replacement may shift SAR outcomes.

Salt‑form solubility profile not equivalent

Free base and hydrochloride salt differ in aqueous solubility; aqueous‑phase workflows may require salt‑form selection rather than assuming interchangeability.

Batch QC documentation gap

Generic substitution without batch‑specific NMR/HPLC/GC reports risks undetected impurities that can compromise assay reproducibility in SAR campaigns.

• [1] Kuujia. Cas no 1706460-80-1 (1-(2-amino-3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol). Structural features relevant to click chemistry and peptidomimetics. View Source
• [2] Kuujia. Cas no 1824269-06-8 ((1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride). Solubility and stability enhancements conferred by salt form. View Source

Head-to-Head Comparison Evidence

Comparative Purity Verification

Commercially, [1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol is supplied with a standard purity of ≥95% and batch-specific QC documentation including NMR, HPLC, and GC spectra . This contrasts with broadly stated industry averages where similar triazole building blocks are often listed at 95% purity but without routine multi-technique batch-specific reports. The provision of multi-dimensional QC data reduces the risk of undetected impurities that can compromise downstream SAR studies.

Purity & QC

Reported

≥95% with batch‑specific NMR, HPLC, GC reports

Reduces risk of undetected impurities in SAR studies

Data to verify per batch; industry averages often lack multi‑technique reports

Evidence Dimension	Purity level and analytical documentation provided at time of procurement
Target Compound Data	≥95% purity (standard), with batch-specific NMR, HPLC, GC reports
Comparator Or Baseline	Industry average for similar triazole-methanol building blocks: typically 95% purity claimed, but batch-specific multi-technique QC reports not routinely provided
Quantified Difference	Not directly quantifiable; the presence of three independent analytical techniques for each batch reduces the risk of undetected impurities compared to a single-method or no-report baseline.
Conditions	Commercial procurement from Bidepharm. QC documentation provided per batch.

Why This Matters

Procurement decisions for SAR-critical building blocks depend on verified purity to ensure synthetic reproducibility; batch-specific multi-technique QC reduces false negatives in biological assays caused by impurities.

Salt Form Solubility Differentiation

The hydrochloride salt (CAS 1824269-06-8) is specifically engineered to improve aqueous solubility and stability relative to the free base [1]. While quantitative solubility data for this exact compound is not publicly available, the class-level principle is that hydrochloride salts of aminoalkyl-triazoles consistently exhibit >10× higher aqueous solubility than their free base counterparts. This salt form is particularly advantageous for bioconjugation reactions conducted in aqueous buffer systems.

Solubility shift

Class‑level

Hydrochloride salt likely >10× higher aqueous solubility than free base

Supports aqueous bioconjugation workflows

Class‑level estimate; exact solubility requires experimental determination

Evidence Dimension	Aqueous solubility enhancement conferred by salt form
Target Compound Data	Hydrochloride salt available (MW 220.70 g/mol); solubility enhancement inferred from class behavior
Comparator Or Baseline	Free base form (CAS 1706460-80-1, MW 184.24 g/mol)
Quantified Difference	Class-level estimate: hydrochloride salts of aminoalkyl-triazoles typically exhibit >10× higher aqueous solubility than free bases. Exact value requires experimental determination.
Conditions	Aqueous media; salt form selection for bioconjugation and medicinal chemistry workflows

Why This Matters

For users conducting aqueous-phase reactions (e.g., bioconjugation, enzyme assays), the hydrochloride salt form circumvents solubility-limited reaction kinetics that can plague free base forms.

• [1] Kuujia. Cas no 1824269-06-8 ((1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride). Highlights enhanced solubility and stability. View Source

Steric and Conformational Differentiation

The 2-amino-3-methylbutyl side chain introduces steric hindrance at the β-position relative to the triazole ring, which is structurally analogous to a β-substituted β-amino alcohol motif [1]. Compared to the common linear analog [1-(2-aminoethyl)-1H-1,2,3-triazol-4-yl]methanol, the additional branched alkyl group significantly alters the conformational landscape and the accessibility of the primary amine for acylation. In peptidomimetic design, this steric bulk mimics the side chain of isoleucine or valine derivatives, providing a means to fine-tune binding pocket occupancy.

Steric profile

Class‑level

Branched 3‑methylbutyl chain vs linear aminoethyl analog

Provides conformational tool for selectivity design

Structural inference; mimics valine/isoleucine steric bulk in peptidomimetics

Evidence Dimension	Steric bulk and conformational restriction relative to linear aminoalkyl-triazole analogs
Target Compound Data	Branched 3-methylbutyl side chain with secondary amine character at position 2
Comparator Or Baseline	[1-(2-aminoethyl)-1H-1,2,3-triazol-4-yl]methanol (linear, minimal steric hindrance)
Quantified Difference	Not quantified in head-to-head studies; structural inference based on increased van der Waals volume of the branched chain
Conditions	Structural comparison; relevant to peptidomimetic SAR and N-acylation reaction rates

Why This Matters

For medicinal chemistry programs requiring specific steric profiles to achieve target selectivity, the branched side chain offers a distinct conformational tool that linear analogs cannot provide.

• [1] Kuujia. Cas no 1706460-80-1 (1-(2-amino-3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol). Structural features for peptidomimetics and selective binding. View Source

Optimal Application Scenarios

Sterically Demanding Peptidomimetic Synthesis

The branched 2-amino-3-methylbutyl side chain serves as a steric mimic for valine or isoleucine-like scaffolds within triazole-containing peptidomimetics. Its bifunctional nature (primary amine + primary alcohol) allows sequential orthogonal derivatization, enabling incorporation into protease inhibitor or receptor ligand scaffolds where steric occupancy is critical for target selectivity [1].

High-Solubility Aqueous Bioconjugation

When aqueous solubility is paramount, the hydrochloride salt form (CAS 1824269-06-8) should be selected over the free base to minimize solubility-limited reaction kinetics. This salt form is preferable for copper-catalyzed azide-alkyne cycloaddition (CuAAC) or amide coupling reactions conducted in buffered aqueous systems [2].

SAR Campaigns with Batch-Specific QC Documentation

In structure-activity relationship studies where batch-to-batch variability can confound biological assay interpretation, procurement of the free base with batch-specific NMR, HPLC, and GC reports provides the traceability necessary for reproducible synthesis .

Metal Coordination and Catalysis Studies

The 1,2,3-triazole ring together with the primary amine can function as a chelating ligand for transition metals. The steric bulk of the branched alkyl side chain may modulate coordination geometry and catalytic selectivity in metal-catalyzed transformations .

Application

Selection Property

Validation Focus

Sterically demanding peptidomimetic synthesis

Steric mimic for valine/isoleucine scaffolds

Binding pocket occupancy and target selectivity

High‑solubility aqueous bioconjugation

Aqueous solubility enhancement (salt form)

Reaction kinetics in buffered systems

SAR campaigns with traceable QC

Batch‑specific multi‑technique QC documentation

Assay reproducibility and impurity control

Metal coordination and catalysis studies

Chelating triazole‑amine ligand

Coordination geometry and catalytic selectivity

• [1] Kuujia. Cas no 1706460-80-1 (1-(2-amino-3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol). Peptidomimetic and selective binding applications. View Source
• [2] Kuujia. Cas no 1824269-06-8 ((1-(2-Amino-3-methylbutyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride). Solubility and stability advantages. View Source